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Compound Name: 8-Fluoroquinoline-2-carboxamide

Cat. No.: B13882250

Get Quote

Abstract
The 8-fluoroquinoline-2-carboxamide scaffold is a critical structural motif in medicinal

chemistry, particularly in the development of c-Met kinase inhibitors and antibacterial agents.

The fluorine substitution at the C8 position modulates metabolic stability and pKa, while the C2-

carboxamide provides a key hydrogen-bonding donor/acceptor site. This guide details two

validated synthetic pathways: Route A (Oxidative Functionalization), suitable for robust scale-

up from methyl precursors, and Route B (Reissert-Henze Functionalization), a high-precision

method for late-stage C2 functionalization.

Retrosynthetic Analysis
The synthesis of 8-Fluoroquinoline-2-carboxamide (1) can be disconnected into two primary

logic streams.

Path A relies on the oxidation of a 2-methylquinoline precursor, accessible via the classic

Doebner-Miller synthesis.

Path B utilizes the Reissert-Henze reaction to introduce a nitrile group at C2 of the quinoline

core, followed by controlled hydrolysis.
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Figure 1: Retrosynthetic Logic Flow
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Caption: Dual retrosynthetic pathways accessing the target amide via carboxylic acid (Path A)

or nitrile (Path B) intermediates.

Protocol A: The Oxidative Route (Scale-Up
Preferred)
This route is preferred for multi-gram synthesis due to the stability of intermediates and

avoidance of highly toxic cyanide reagents.

Step 1: Synthesis of 8-Fluoro-2-methylquinoline
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Principle: The Doebner-Miller reaction condenses 2-fluoroaniline with crotonaldehyde under

acidic conditions.

Reagents: 2-Fluoroaniline (1.0 eq), Crotonaldehyde (1.2 eq), 6M HCl, Toluene (co-solvent).

Procedure:

Charge a reactor with 2-fluoroaniline and 6M HCl. Heat to 90°C.

Add crotonaldehyde dropwise over 2 hours (exothermic control is critical to prevent

polymerization).

Reflux for 4 hours.

Workup: Cool to 0°C. Basify with NaOH to pH 10. Extract with DCM.[1]

Purification: Distillation under reduced pressure or silica chromatography (Hex/EtOAc).

Step 2: Selenium Dioxide Oxidation
Principle: Selective oxidation of the activated methyl group at C2 to the carboxylic acid.

Reagents: 8-Fluoro-2-methylquinoline (1.0 eq), Selenium Dioxide (

, 2.5 eq), Pyridine (solvent).

Procedure:

Dissolve starting material in pyridine (0.5 M concentration).

Add

in portions.

Reflux (115°C) for 12-18 hours. Monitor by TLC (formation of polar spot).

Workup: Filter hot through Celite to remove black Se metal.
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Concentrate filtrate. Resuspend residue in water and adjust pH to 3-4 with 1M HCl to

precipitate the acid.

Yield: Typically 65-75% of 8-Fluoroquinoline-2-carboxylic acid.

Step 3: Amidation via Acid Chloride
Principle: Activation of the carboxylic acid followed by nucleophilic acyl substitution.

Reagents: Carboxylic Acid (1.0 eq), Thionyl Chloride (

, 5.0 eq), DMF (cat.), Aqueous Ammonia (28%) or

in Dioxane.

Procedure:

Suspend acid in dry DCM. Add catalytic DMF (3 drops).

Add

dropwise at 0°C, then reflux for 2 hours until solution is clear (Acid Chloride formation).

Evaporate volatiles to dryness (remove excess

).

Dissolve residue in anhydrous THF.

Amidation: Cool to 0°C. Bubble anhydrous

gas or add

/Dioxane solution dropwise.

Stir at RT for 2 hours.

Isolation: Concentrate solvent. Triturate solid with cold water to remove ammonium salts.

Filter and dry.
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Protocol B: The Reissert-Henze Route (High
Precision)
This route is ideal when starting from the unsubstituted 8-fluoroquinoline core or when avoiding

harsh oxidative conditions.

Step 1: N-Oxidation
Reagents: 8-Fluoroquinoline, m-CPBA (1.2 eq), DCM.

Procedure: Stir at RT for 12h. Wash with

to remove benzoic acid byproduct. Yields 8-Fluoroquinoline N-oxide.

Step 2: Reissert-Henze Cyanation
Principle: Nucleophilic attack of cyanide at C2 of the activated N-oxide.

Reagents: N-oxide (1.0 eq), Trimethylsilyl cyanide (TMSCN, 1.5 eq), Benzoyl Chloride (1.2

eq), DCM.

Mechanism: Benzoylation of the oxygen activates the C2 position for nucleophilic attack by

cyanide, followed by elimination of benzoate.

Procedure:

Dissolve N-oxide in DCM at 0°C.

Add TMSCN, followed by slow addition of Benzoyl Chloride.

Stir at RT for 6 hours.

Workup: Quench with saturated

. Extract with DCM.[1]

Product:8-Fluoroquinoline-2-carbonitrile.
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Step 3: Radziszewski Hydrolysis
Principle: Mild hydrolysis of nitrile to amide using alkaline hydrogen peroxide. This method

prevents over-hydrolysis to the acid.

Reagents: Nitrile (1.0 eq), 30%

(10 eq), 6M NaOH (0.2 eq), Ethanol/DMSO.

Procedure:

Dissolve nitrile in Ethanol (or DMSO if solubility is poor).

Add NaOH and

.

Stir at 40-50°C for 2-4 hours.

Workup: Pour into ice water. The amide product usually precipitates as a white solid.

Filtration: Collect solid, wash with water, and dry.

Experimental Data & Characterization
Stoichiometry Table (Protocol A, Step 3)

Reagent MW ( g/mol ) Equivalents
Mass/Vol
(Example)

Role

8-

Fluoroquinoline-

2-COOH

191.16 1.0 1.91 g Substrate

Thionyl Chloride 118.97 5.0 3.6 mL Activator

DMF 73.09 Cat. 0.05 mL Catalyst

Ammonia (0.5M

in Dioxane)
17.03 3.0 60 mL Nucleophile
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Expected Analytical Data
Appearance: Off-white to pale yellow crystalline solid.

Melting Point: 188–192 °C (dec).

MS (ESI+):m/z 191.06

.

1H NMR (400 MHz, DMSO-d6):

9.05 (br s, 1H, NH), 8.60 (d, J=8.5 Hz, 1H, H4), 8.20 (d, J=8.5 Hz, 1H, H3), 7.90 (d, 1H,
H5), 7.75 (br s, 1H, NH), 7.65 (m, 1H, H6), 7.55 (m, 1H, H7).

Note: The H3/H4 coupling is characteristic of the quinoline ring. The amide protons are

broad and exchangeable.

19F NMR: Single peak around -125 ppm (dependent on solvent).

Troubleshooting & Critical Parameters
Figure 2: Troubleshooting Logic
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Caption: Diagnostic flow for common synthetic bottlenecks.

Key Insights
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Regioselectivity: In the Reissert reaction, the C2 position is highly favored over C4 due to

electronic activation by the benzoyl group.

Safety: Protocol A involves

(toxic) and Protocol B involves Cyanides. All reactions must be performed in a fume hood.
Waste streams containing Selenium or Cyanide must be segregated and treated (e.g.,
bleach quench for cyanide).

Purification: The final amide is often sparingly soluble in water but soluble in hot ethanol.

Recrystallization from Ethanol/Water is the most effective purification method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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